Cas no 1158616-83-1 ((4-Methoxybenzyl)(3-methoxypropyl)amine hydrochloride)

• Product Name: (4-Methoxybenzyl)(3-methoxypropyl)amine hydrochloride
• CAS No: 1158616-83-1
• MF: C₁₂H₂₀ClNO₂
• MW: 245.74570274353
• MDL: MFCD09445927
• CID: 4574061
• Update Time: 2025-10-10

(4-Methoxybenzyl)(3-methoxypropyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Methoxybenzyl)(3-methoxypropyl)amine hydrochloride
• 3-methoxy-N-[(4-methoxyphenyl)methyl]propan-1-amine;hydrochloride

• MDL： MFCD09445927
• Inchi： 1S/C12H19NO2.ClH/c1-14-9-3-8-13-10-11-4-6-12(15-2)7-5-11;/h4-7,13H,3,8-10H2,1-2H3;1H
• InChI Key： MMHCTIPTSLRQDA-UHFFFAOYSA-N
• SMILES： Cl.O(C)CCCNCC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 145
• Topological Polar Surface Area: 30.5

Additional information on (4-Methoxybenzyl)(3-methoxypropyl)amine hydrochloride

(4-Methoxybenzyl)(3-methoxypropyl)amine hydrochloride (CAS No. 1158616-83-1): A Comprehensive Overview

(4-Methoxybenzyl)(3-methoxypropyl)amine hydrochloride (CAS No. 1158616-83-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Methoxybenzyl-3-methoxypropylamine hydrochloride, is a derivative of amine and hydrochloride salts, characterized by its unique structural features and chemical properties. The compound's molecular formula is C₁₂H₁₉NO₂·HCl, and it has a molecular weight of 247.74 g/mol.

The (4-Methoxybenzyl)(3-methoxypropyl)amine hydrochloride is synthesized through a multi-step process involving the reaction of 4-methoxybenzylamine and 3-methoxypropanol in the presence of an acid catalyst, followed by the formation of the hydrochloride salt. This synthesis method ensures high purity and yield, making it suitable for various applications in drug discovery and development.

In recent years, (4-Methoxybenzyl)(3-methoxypropyl)amine hydrochloride has gained attention due to its potential therapeutic properties. Studies have shown that this compound exhibits significant activity in modulating neurotransmitter systems, particularly in the central nervous system (CNS). For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that (4-Methoxybenzyl)(3-methoxypropyl)amine hydrochloride effectively interacts with serotonin receptors, suggesting its potential as a lead compound for the development of novel antidepressants.

Beyond its role in CNS disorders, (4-Methoxybenzyl)(3-methoxypropyl)amine hydrochloride has also shown promise in other therapeutic areas. Research conducted at the University of California, San Francisco, found that this compound has anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The mechanism of action involves the inhibition of pro-inflammatory cytokines and the modulation of immune cell function.

The safety profile of (4-Methoxybenzyl)(3-methoxypropyl)amine hydrochloride has been extensively evaluated in preclinical studies. Toxicity assessments have demonstrated that this compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. These findings support its potential for further clinical development.

In addition to its therapeutic applications, (4-Methoxybenzyl)(3-methoxypropyl)amine hydrochloride is also used as an intermediate in the synthesis of other bioactive compounds. Its reactivity and functional groups make it a valuable building block in organic synthesis, enabling the creation of complex molecules with diverse biological activities.

The physical properties of (4-Methoxybenzyl)(3-methoxypropyl)amine hydrochloride include its appearance as a white crystalline solid with a melting point ranging from 150°C to 155°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques and formulation strategies.

The stability of (4-Methoxybenzyl)(3-methoxypropyl)amine hydrochloride under different conditions has been studied to ensure its reliability as a research tool and pharmaceutical ingredient. It is stable at room temperature and can be stored under dry conditions without significant degradation. However, exposure to high temperatures or moisture can affect its stability, so proper handling and storage are recommended.

In conclusion, (4-Methoxybenzyl)(3-meth oxypropyl)amine hydrochloride (CAS No. 1158616-83-1) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.